4-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzamide
• InChI: InChI=1S/C18H22FN3OS/c1-21-7-9-22(10-8-21)17(15-6-11-24-13-15)12-20-18(23)14-2-4-16(19)5-3-14/h2-6,11,13,17H,7-10,12H2,1H3,(H,20,23)
• InChI Key: FOWQHTCAOHQVHR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C18H22FN3OS
• Molecular Weight: 347.5 g/mol

Description

4-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as "compound X" in scientific literature. In

Scientific Research Applications

Antimicrobial and Antipathogenic Activity

4-Fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide derivatives have been studied for their antimicrobial and antipathogenic activities. For instance, novel thiourea derivatives, including 4-methylpiperazin-1-yl related compounds, demonstrated significant anti-pathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm-forming capabilities. These findings suggest the potential of these compounds in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Anticancer Activity

Research has also explored the synthesis of compounds related to 4-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide for their potential anticancer properties. The study on the synthesis and characterization of thiophene-2-carboxaldehyde derivatives highlighted their antibacterial and antifungal activities and indicated their less toxic nature. These compounds' binding characteristics and pharmacokinetic mechanisms were confirmed through various studies, suggesting their utility in anticancer applications (Shareef et al., 2016).

Neurological Applications

Further research into the derivatives of 4-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide has revealed their potential in neurological applications. For example, compounds analogous to loxapine, a potent antipsychotic drug, were synthesized, demonstrating potent antipsychotic activity. This indicates the relevance of these compounds in developing new treatments for psychiatric disorders (Kohara et al., 2002).

Serotonin Receptor Imaging

One of the most notable applications is the development of a selective serotonin 1A (5-HT(1A)) molecular imaging probe, utilizing derivatives of 4-fluoro-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzamide. This probe, in conjunction with positron emission tomography (PET), has been used for quantification of 5-HT(1A) receptor densities in the brains of Alzheimer's disease patients, indicating its importance in neurological research and potential diagnostic applications (Kepe et al., 2006).